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Introduction
6-Hydroxyheptanoic acid is a medium-chain hydroxy fatty acid with the molecular formula

C7H14O3.[1][2] It belongs to the class of organic compounds known as medium-chain hydroxy

acids and their derivatives, which are characterized by a side chain of 6 to 12 carbon atoms.[3]

Specifically, it is a derivative of heptanoic acid where a hydrogen atom at the 6th position is

substituted with a hydroxyl group.[4] This bifunctional nature, containing both a carboxylic acid

and a hydroxyl group, imparts particular chemical reactivity and physical properties that are of

interest in various scientific and industrial applications, including polymer synthesis and as a

building block in organic synthesis. This guide provides a comprehensive overview of its

physicochemical properties, supported by detailed experimental protocols and logical

workflows.

Physicochemical Data
The key physicochemical properties of 6-Hydroxyheptanoic acid are summarized in the table

below. These values are a combination of experimentally determined and computationally

predicted data.
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Property Value Source

Molecular Formula C7H14O3 [1][2]

Molecular Weight 146.18 g/mol [1][2]

Melting Point 38-46 °C (estimated) [5][6][7]

Boiling Point
113-152 °C (estimated at

reduced pressure)
[5][6][7]

pKa ~4.75 (estimated) [7]

logP (Octanol-Water Partition

Coefficient)
0.5 (predicted) [1][2]

Solubility

Sparingly soluble in water;

soluble in DMSO and

methanol.

[3][5]

Experimental Protocols
Detailed methodologies for the experimental determination of key physicochemical properties

of 6-Hydroxyheptanoic acid are outlined below.

Determination of Solubility
The solubility of 6-Hydroxyheptanoic acid can be determined qualitatively and quantitatively

in various solvents.

Qualitative Solubility Testing:

This method provides a general understanding of the compound's solubility in different types of

solvents.

Materials: 6-Hydroxyheptanoic acid, test tubes, spatula, and a range of solvents (e.g.,

water, 5% NaOH, 5% NaHCO3, 5% HCl, ethanol, diethyl ether, hexane).

Procedure:
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Place approximately 25 mg of 6-Hydroxyheptanoic acid into separate small test tubes.

Add 0.75 mL of a solvent to a test tube in small portions.

After each addition, shake the test tube vigorously for 10-20 seconds.

Observe whether the compound dissolves completely (soluble), partially (partially soluble),

or not at all (insoluble).

Record the observations for each solvent. The solubility in acidic and basic solutions can

indicate the presence of basic and acidic functional groups, respectively.[8][9][10]

Quantitative Solubility Determination (Shake-Flask Method):

This method determines the concentration of a saturated solution.

Materials: 6-Hydroxyheptanoic acid, selected solvent (e.g., water), flasks with stoppers,

analytical balance, orbital shaker or magnetic stirrer, filtration apparatus (e.g., syringe filters),

and an analytical method for quantification (e.g., HPLC, titration).

Procedure:

Add an excess amount of 6-Hydroxyheptanoic acid to a known volume of the solvent in

a flask.

Seal the flask and agitate it at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved

particles.

Dilute the filtrate to a suitable concentration and analyze it using a calibrated analytical

method to determine the concentration of the dissolved acid.

Determination of pKa (Acid Dissociation Constant)
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The pKa value is a measure of the strength of an acid in solution.

Potentiometric Titration:

This is a common and accurate method for determining the pKa of weak acids.

Materials: 6-Hydroxyheptanoic acid, standardized 0.1 M NaOH solution, 0.1 M HCl

solution, deionized water, pH meter with a calibrated electrode, burette, and a magnetic

stirrer.

Procedure:

Accurately weigh a sample of 6-Hydroxyheptanoic acid and dissolve it in a known

volume of deionized water to prepare a solution of known concentration (e.g., 1 mM).

If necessary, adjust the initial pH of the solution to the acidic range (e.g., pH 1.8-2.0) with

0.1 M HCl.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

Titrate the solution by adding small, precise increments of the standardized 0.1 M NaOH

solution from a burette.

Record the pH of the solution after each addition of NaOH, allowing the reading to

stabilize.

Continue the titration past the equivalence point (where the pH changes rapidly).

Plot a titration curve of pH versus the volume of NaOH added.

The pKa is the pH at the half-equivalence point, where half of the acid has been

neutralized.[11][12]

Determination of logP (Octanol-Water Partition
Coefficient)
The logP value indicates the lipophilicity of a compound.
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Shake-Flask Method (OECD Guideline 107):

This is the traditional method for determining the partition coefficient.

Materials: 6-Hydroxyheptanoic acid, n-octanol (pre-saturated with water), water (pre-

saturated with n-octanol, buffered to a pH where the acid is predominantly in its neutral form,

e.g., pH 2), flasks with stoppers, centrifuge, and an analytical method for quantification in

both phases (e.g., HPLC-UV).

Procedure:

Prepare a stock solution of 6-Hydroxyheptanoic acid in either water or n-octanol.

Add a known volume of the stock solution to a flask containing a known volume of the

other solvent.

Seal the flask and shake it vigorously for a set period (e.g., 1-2 hours) at a constant

temperature.

Allow the two phases to separate. If an emulsion forms, centrifugation may be necessary.

Carefully sample both the aqueous and octanol phases.

Determine the concentration of 6-Hydroxyheptanoic acid in each phase using a suitable

analytical method.

The partition coefficient (P) is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase.

logP is the base-10 logarithm of P.[13][14]

RP-HPLC Method:

This is a faster, indirect method for estimating logP.

Materials: HPLC system with a reverse-phase column (e.g., C18), mobile phase (e.g.,

methanol-water mixture), 6-Hydroxyheptanoic acid, and a set of standard compounds with

known logP values.
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Procedure:

Dissolve 6-Hydroxyheptanoic acid and the standard compounds in the mobile phase.

Inject each compound onto the HPLC column and measure its retention time (t_R).

Determine the column dead time (t_0) by injecting a non-retained compound (e.g., uracil).

Calculate the capacity factor (k') for each compound using the formula: k' = (t_R - t_0) /

t_0.

Plot a calibration curve of log k' versus the known logP values of the standard compounds.

From the log k' of 6-Hydroxyheptanoic acid, interpolate its logP value from the

calibration curve.[15][16]

Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

physicochemical properties of 6-Hydroxyheptanoic acid.
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Qualitative Solubility Workflow

Start: 25 mg of 6-Hydroxyheptanoic Acid

Add 0.75 mL of Solvent

Shake Vigorously for 10-20s

Observe and Record Result
(Soluble, Partially Soluble, Insoluble)

End
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pKa Determination by Potentiometric Titration

Prepare Known Concentration of Acid Solution

Titrate with Standardized NaOH Solution

Record pH after Each NaOH Addition

Plot pH vs. Volume of NaOH

Determine pKa at Half-Equivalence Point

End
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logP Determination by Shake-Flask Method

Prepare Octanol/Water System

Add 6-Hydroxyheptanoic Acid

Shake to Equilibrate

Separate Octanol and Water Phases

Measure Concentration in Each Phase

Calculate P = [Octanol]/[Water]
logP = log10(P)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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